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Compound of Interest

Compound Name: beta-Isopropyl-beta-propiolactone

Cat. No.: B087267

Experimental Protocol for the Safe Handling of
beta-Propiolactone

Disclaimer: This document provides detailed safety protocols for beta-propiolactone (CAS: 57-
57-8). The user's original request mentioned "beta-Isopropyl-beta-propiolactone” (CAS:
10359-02-1). Due to the limited availability of specific safety data for the isopropyl derivative,
this protocol focuses on the well-documented hazards of beta-propiolactone, a known
carcinogen. It is crucial to conduct a separate risk assessment for beta-lsopropyl-beta-
propiolactone, although similar precautions should be anticipated due to structural similarities.

Application Notes

Beta-propiolactone is a highly reactive chemical compound primarily used in organic synthesis
and as a sterilizing and sporicidal agent.[1] Its effectiveness in inactivating viruses has led to its
use in vaccine production.[1][2] However, it is classified as a probable human carcinogen and
is acutely toxic, requiring stringent safety measures during handling.[1][3] These protocols are
intended for researchers, scientists, and drug development professionals working with beta-
propiolactone in a laboratory setting. Adherence to these guidelines is critical to minimize
exposure and ensure a safe working environment.

Quantitative Data Summary

The following tables summarize key quantitative data for beta-propiolactone.
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Table 1: Physical and Chemical Properties

Property Value

CAS Number 57-57-8

Molecular Formula C3H402

Molecular Weight 72.06 g/mol [4]

Appearance Colorless liquid with a pungent, slightly sweetish
odor[4]

Boiling Point 162 °C (323.6 °F)[5]

Melting Point -33 °C (-27.4 °F)[5]

Flash Point 70 °C (158 °F)[5]

Vapor Pressure 3 mbar @ 20 °C[5]

Vapor Density 2.5 (Air = 1.0)[5]

Specific Gravity 1.146[5]

Solubility Miscible with water[5]

Lower Explosive Limit 2.90%[5]

Table 2: Exposure Limits and Hazard Classifications
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AgencylClassification Value/Designation

ACGIH TLV (TWA) 0.5 ppm[6]

NIOSH REL Lowest feasible concentration[6]

IARC Classification Group 2B: Possibly carcinogenic to humans
OSHA Regulated Carcinogen Yes[1]

H227 (Combustible liquid), H315 (Causes skin
irritation), H319 (Causes serious eye irritation),
H330 (Fatal if inhaled), H350 (May cause

cancer)[7]

GHS Hazard Statements

Experimental Protocols
Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling beta-propiolactone.

o Gloves: Butyl rubber or nitrile gloves are recommended.[8] Always inspect gloves for integrity
before use and change them frequently, especially if contamination is suspected.

o Eye Protection: Chemical splash goggles and a face shield are required.[9]

o Respiratory Protection: All work must be conducted in a certified chemical fume hood.[10] In
cases where the PEL may be exceeded, a NIOSH-approved supplied-air respirator with a full
facepiece is necessary.[3]

» Protective Clothing: A lab coat, long pants, and closed-toe shoes are mandatory.[9]
Contaminated clothing should be removed immediately and decontaminated before reuse.

Engineering Controls

e Chemical Fume Hood: All handling of beta-propiolactone must occur within a properly
functioning and certified chemical fume hood.[10]

» Ventilation: The laboratory should be well-ventilated.
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o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.[11]

Storage and Handling

o Storage: Store beta-propiolactone in a tightly sealed container in a cool, dry, and well-
ventilated area, away from heat, sparks, and open flames.[12][13] Recommended storage is
at -20°C in a freezer.[9] The storage area should be clearly marked as a designated area for
carcinogens.[8]

e Handling:

o Before beginning any experiment, ensure all necessary safety equipment is available and
in good working order.

[¢]

Only authorized and trained personnel should handle beta-propiolactone.[9]

[¢]

Use the smallest amount of the chemical necessary for the experiment.

[e]

Avoid inhalation of vapors and any direct contact with skin and eyes.[7]

o

Wash hands thoroughly after handling.[10]

Spill and Emergency Procedures

e Minor Spill (inside a fume hood):
o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material such as sand, dry lime, or
soda ash.[11]

o Collect the absorbent material in a sealed, labeled hazardous waste container.
o Decontaminate the area with soap and water.[8]
e Major Spill (outside a fume hood):

o Evacuate the area immediately.
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o Alert emergency personnel.

o Prevent entry to the contaminated area.

e EXxposure:

o Inhalation: Move the individual to fresh air immediately. Seek immediate medical attention.
[14]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes while removing contaminated clothing. Seek immediate medical
attention.[12]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.[14]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[14]

Waste Disposal

All beta-propiolactone waste, including contaminated materials, must be collected in a clearly
labeled, sealed hazardous waste container.[8] Dispose of the waste through your institution's
hazardous waste management program.

Visualizations
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Caption: General experimental workflow for handling beta-propiolactone.
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Caption: Simplified mechanism of beta-propiolactone induced carcinogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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